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Compound of Interest

Compound Name: Trimesitylborane

Cat. No.: B1594746 Get Quote

Trimesitylborane: Technical Support & Safety
Guide
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of Trimesitylborane.

Frequently Asked Questions (FAQs)
Q1: What is Trimesitylborane and what are its primary applications?

Trimesitylborane, also known as tris(2,4,6-trimethylphenyl)borane, is a stable organoboron

compound.[1] It is widely used in organic synthesis as a catalyst and reagent, particularly for

carbon-carbon bond formation.[1] Its applications extend to materials science in the creation of

high-performance polymers and in pharmaceutical development for the synthesis of

intermediates and active ingredients.[1]

Q2: What are the key physical and chemical properties of Trimesitylborane?

Trimesitylborane is a white to off-white or pale yellow powder.[1] It is soluble in organic

solvents like ethanol and dichloromethane but not in water.[2] Key quantitative properties are

summarized in the table below.

Q3: What are the immediate health hazards associated with Trimesitylborane exposure?
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Trimesitylborane may cause irritation to the eyes, skin, and respiratory tract.[2] It is crucial to

avoid direct contact and inhalation of the dust.[2] Some safety data sheets for similar boron

compounds suggest more severe hazards, including potential for severe skin burns, eye

damage, and organ damage through prolonged exposure, so caution is advised.[3]

Q4: What personal protective equipment (PPE) should I wear when handling

Trimesitylborane?

Appropriate PPE includes chemical safety goggles or eyeshields, chemical-resistant gloves,

and a type N95 (US) dust mask or equivalent respirator.[4][5] Work should be conducted in a

well-ventilated area, preferably under a chemical fume hood.[3][6]

Troubleshooting Guide
Problem: The Trimesitylborane powder has changed color or appears clumpy.

Possible Cause: This could indicate exposure to air or moisture, as Trimesitylborane is air-

sensitive.[3]

Solution: Discard the reagent as its purity may be compromised. For future use, ensure the

container is tightly sealed and stored under an inert gas atmosphere.[3]

Problem: I observe sparking or static discharge when transferring the powder.

Possible Cause: Trimesitylborane is a combustible solid, and static discharge can be an

ignition source.[4][5]

Solution: Ground and bond all containers and receiving equipment during transfer.[3][7] Use

only non-sparking tools.[3][7]

Problem: A small amount of Trimesitylborane has spilled outside the fume hood.

Possible Cause: Accidental spillage during handling.

Solution: For non-emergency personnel, if safe to do so, ensure the area is well-ventilated.

[3] Avoid breathing the dust.[2] Carefully clean up the spill using appropriate tools and place

the waste in a sealed container for proper disposal.[3][8] Wear appropriate PPE during
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cleanup.[4][5] If the spill is large or you feel unsafe, evacuate the area and consult with your

institution's environmental health and safety department.[3]

Quantitative Data Summary
Property Value Source(s)

Molecular Formula C₂₇H₃₃B [1]

Molecular Weight 368.36 g/mol [1]

Melting Point 193 - 195 °C [1][2][4]

Storage Temperature 2 - 8 °C [1][4]

Flash Point Not applicable [4][5]

Experimental Protocols
General Handling Protocol:

Preparation: Before handling, ensure you are wearing the appropriate personal protective

equipment (PPE): chemical safety goggles, chemical-resistant gloves, and a type N95 dust

mask.[4][5] Prepare your workspace within a certified chemical fume hood.[3]

Inert Atmosphere: Trimesitylborane is air-sensitive.[3] All handling and transfers should be

performed under an inert atmosphere (e.g., nitrogen or argon).

Dispensing: Use only non-sparking tools for transferring the solid.[3][7] Ground and bond all

equipment to prevent static discharge.[3][7]

Storage: After dispensing, securely seal the container and store it in a refrigerator at 2-8°C.

[1][4] The storage area should be a dry, well-ventilated place away from heat and ignition

sources.[2][3]

Waste Disposal: Dispose of unused Trimesitylborane and contaminated materials as

hazardous waste according to your institution's and local regulations.

Visualized Workflows

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.sigmaaldrich.com/KR/ko/product/aldrich/225177
https://www.sigmaaldrich.com/SG/en/product/aldrich/225177
https://www.sigmaaldrich.com/US/en/sds/aldrich/195030
https://www.chemimpex.com/products/36828
https://www.chemimpex.com/products/36828
https://www.chemimpex.com/products/36828
https://www.chembk.com/en/chem/trimesitylborane
https://www.sigmaaldrich.com/KR/ko/product/aldrich/225177
https://www.chemimpex.com/products/36828
https://www.sigmaaldrich.com/KR/ko/product/aldrich/225177
https://www.sigmaaldrich.com/KR/ko/product/aldrich/225177
https://www.sigmaaldrich.com/SG/en/product/aldrich/225177
https://www.sigmaaldrich.com/KR/ko/product/aldrich/225177
https://www.sigmaaldrich.com/SG/en/product/aldrich/225177
https://www.sigmaaldrich.com/US/en/sds/aldrich/195030
https://www.benchchem.com/product/b1594746?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/195030
https://www.sigmaaldrich.com/US/en/sds/aldrich/195030
https://www.tcichemicals.com/SG/en/sds/T2346_JP_EN.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/195030
https://www.tcichemicals.com/SG/en/sds/T2346_JP_EN.pdf
https://www.chemimpex.com/products/36828
https://www.sigmaaldrich.com/KR/ko/product/aldrich/225177
https://www.chembk.com/en/chem/trimesitylborane
https://www.sigmaaldrich.com/US/en/sds/aldrich/195030
https://www.benchchem.com/product/b1594746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Trimesitylborane
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Caption: A workflow diagram illustrating the key steps for the safe handling of

Trimesitylborane.

Trimesitylborane Spill Response

Spill Occurs

Assess Spill Size
and Risk

Small Spill

If manageable

Large or Unsafe Spill

If unmanageable

Wear PPE and
Clean Up Spill

Evacuate Area

Dispose of Waste
Properly

Alert EHS

Click to download full resolution via product page

Caption: A logical diagram outlining the response procedure for a Trimesitylborane spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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